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Compound of Interest

Compound Name: 4,4-Dimethoxybutanenitrile

Cat. No.: B076483

Technical Guide: Physical Properties of 4,4-
Dimethoxybutyronitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 4,4-
Dimethoxybutyronitrile, a compound of interest in various chemical and pharmaceutical
research domains. The information presented herein is intended to support laboratory work,
process development, and safety assessments.

Core Physical Properties

The boiling point and density are fundamental physical constants that are critical for the
purification, handling, and characterization of 4,4-Dimethoxybutyronitrile. The experimentally
determined values for this compound are summarized in the table below.

Physical Property Value Conditions
Boiling Point 90-91 °C at 14 mm Hg[1][2]
Density 0.992 g/mL at 25 °C[1][2]

Experimental Protocols
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While the specific experimental details for the cited values for 4,4-Dimethoxybutyronitrile are
found in the referenced literature, this section outlines the general and widely accepted
methodologies for determining the boiling point and density of a liquid organic compound.

Determination of Boiling Point (Capillary Method)

A common and effective method for determining the boiling point of a small quantity of liquid is
the capillary method, often carried out in a Thiele tube.[3][4][5][6]

o Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
small test tube or a fusion tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample.

o Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample and
the thermometer bulb are at the same level. This assembly is then immersed in a heating
bath, typically a Thiele tube containing mineral oil, to ensure uniform heating.

o Heating and Observation: The apparatus is heated gently. As the temperature rises, the air
trapped in the capillary tube will expand and escape as a slow stream of bubbles.

» Boiling Point Identification: As the temperature approaches the boiling point of the liquid, the
vapor pressure of the sample will equal the atmospheric pressure, resulting in a rapid and
continuous stream of bubbles emerging from the capillary tube. The temperature at which
this vigorous bubbling occurs is recorded.

o Confirmation: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the liquid just begins to enter the capillary tube is also recorded as the
boiling point. The mean of these two temperatures can be taken as the final boiling point.

Determination of Density (Gravimetric Method)

The density of a liquid can be accurately determined by measuring the mass of a known
volume of the substance.[1][7]

o Apparatus: A calibrated volumetric flask or a pycnometer, and an analytical balance are
required for this measurement. A graduated cylinder can be used for less precise
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measurements.

o Mass of Empty Vessel: The mass of the clean and dry volumetric vessel (e.g., a 10 mL
pycnometer) is accurately measured using an analytical balance.

 Filling the Vessel: The vessel is filled with the liquid sample up to the calibration mark. Care

is taken to avoid air bubbles.
o Mass of Filled Vessel: The mass of the vessel containing the liquid is then measured.

o Temperature Control: The temperature of the liquid is recorded, as density is temperature-
dependent.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
vessel from the mass of the filled vessel. The density is then calculated by dividing the mass
of the liquid by its known volume.

Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a chemical compound.
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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